2,4,6-Tribromophenyl acrylate
Overview
Description
2,4,6-Tribromophenyl acrylate is a brominated acrylate monomer . It is suitable for high refractive index polymers . It is used to obtain the desired glass transition temperature, flexibility, mechanical strength, polarity, and hydrophilic/hydrophobic character of the resulting polymer . It is also a new type of reactive flame retardant, which can be used in plastics, adhesives, coatings, fiber plasticizers, etc .
Synthesis Analysis
Copolymers of 2,4,6-tribromophenyl acrylate (TBPA) and glycidyl methacrylate (GMA) with different feed ratios are synthesized in toluene using benzoyl peroxide as a free radical initiator at 70 ± 1°C .
Molecular Structure Analysis
The copolymers are characterized with FT-IR and proton decoupled 13C-NMR spectroscopic techniques . The molecular formula of 2,4,6-Tribromophenyl acrylate is C9H5Br3O2 .
Chemical Reactions Analysis
The reactivity ratios are calculated by the Kelen-Tüdos method and are r1 = 1.08 ± 0.53, r2 = 0.52 ± 0.26 . The “best values” of the reactivity ratios which describe the polymerization have been used to calculate the triad fractions for each monomer .
Physical And Chemical Properties Analysis
The molecular weight of 2,4,6-Tribromophenyl acrylate is 384.85 g/mol . It has an XLogP3 of 4.3, a hydrogen bond acceptor count of 2, and a rotatable bond count of 3 .
Scientific Research Applications
Synthesis of Copolymers
2,4,6-Tribromophenyl acrylate (TBPA) is used in the synthesis of copolymers. For instance, copolymers of TBPA and glycidyl methacrylate (GMA) with different feed ratios are synthesized in toluene using benzoyl peroxide as a free-radical initiator . The copolymers are characterized with FT-IR and proton decoupled 13C-NMR spectroscopic techniques .
Reactivity Ratios
The reactivity ratios of TBPA and GMA are calculated by the Kelen-Tudos method . This is important in understanding the behavior of these compounds during copolymerization.
Thermal Stability
The incorporation of TBPA into polymers enhances their thermal stability . This is particularly useful in applications where materials are exposed to high temperatures.
Mechanochemical Debromination
TBPA is used in studies examining the efficiency of mechanochemical degradation and/or debromination . Different co
Safety and Hazards
2,4,6-Tribromophenyl acrylate is harmful if swallowed . It is recommended to wash hands, forearms, and face thoroughly after handling. Do not eat, drink, or smoke when using this product. If swallowed, call a poison center or doctor if you feel unwell . Avoid dust formation, breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
It is known that similar compounds like 2,4,6-tribromophenol have been found to interact with thyroid hormone-binding proteins, potentially transporting thyroxine from the bloodstream to the brain .
Mode of Action
This makes it more reactive (attractive) to electrophiles .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2,4,6-Tribromophenyl Acrylate. For instance, it is recommended that this compound be stored in a dry environment at a temperature between 2-8°C . Additionally, it is crucial to prevent the chemical from entering drains as it could have detrimental effects on the environment .
properties
IUPAC Name |
(2,4,6-tribromophenyl) prop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Br3O2/c1-2-8(13)14-9-6(11)3-5(10)4-7(9)12/h2-4H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNLVUQQHXLTOTC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)OC1=C(C=C(C=C1Br)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Br3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5063158 |
Source
|
| Record name | 2,4,6-Tribromophenyl acrylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5063158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
384.85 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,6-Tribromophenyl acrylate | |
CAS RN |
3741-77-3 |
Source
|
| Record name | 2,4,6-Tribromophenyl acrylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3741-77-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Propenoic acid, 2,4,6-tribromophenyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003741773 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Propenoic acid, 2,4,6-tribromophenyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2,4,6-Tribromophenyl acrylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5063158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4,6-tribromophenyl acrylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.030 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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